Ethyl 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)acetate
Cat. No. B8719068
M. Wt: 196.20 g/mol
InChI Key: QQMHSZRJZCQTDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05124460
Procedure details
A 20 gallon glass-lined vessel was charged with cyclopropylcarboxamide oxime (5) (5.39 kg, 53.9 Mol), toluene (Shell Chem, 324, 54.0 l) and diethylmalonate (Lancaster B/N 52068785, 24.5 kg, 160 Mol) under nitrogen at room temperature. The stirred reaction mixture was heated at gentle reflux for 21 h. The ethanol/water produced during the reaction was periodically drawn off to maintain a high reflux temperature (i.e 105°-110° C.) The reaction mixture was cooled to room temperature, washed with 25% saturated brine (3×5 l) and the toluene removed under reduced pressure. The residue was distilled using a small fractionating column to give: a) recovered diethylmalonate b.p. 60°-70° C. at 2 mbar; and b) oxadiazole-ester (6) b.p. 90°-120° C., at ~2 mbar.
Name
ethanol water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[CH:1]1([C:4](=[N:6][OH:7])[NH2:5])[CH2:3][CH2:2]1.[C:8]1(C)C=CC=C[CH:9]=1.C([C:17]([CH2:24]C)([C:21]([O-:23])=[O:22])C([O-])=O)C>C(O)C.O>[CH:1]1([C:4]2[N:5]=[C:24]([CH2:17][C:21]([O:23][CH2:8][CH3:9])=[O:22])[O:7][N:6]=2)[CH2:3][CH2:2]1 |f:3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
5.39 kg
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC1)C(N)=NO
|
|
Name
|
|
|
Quantity
|
54 L
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C
|
|
Name
|
|
|
Quantity
|
24.5 kg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)C(C(=O)[O-])(C(=O)[O-])CC
|
Step Two
|
Name
|
ethanol water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O.O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The stirred reaction mixture
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at gentle reflux for 21 h
|
|
Duration
|
21 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to maintain a high reflux temperature (i.e 105°-110° C.) The reaction mixture
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with 25% saturated brine (3×5 l)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the toluene removed under reduced pressure
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The residue was distilled
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a) recovered diethylmalonate b.p. 60°-70° C. at 2 mbar
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
C1(CC1)C1=NOC(=N1)CC(=O)OCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
